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Compound of Interest

Compound Name: Oxazine 170 perchlorate

Cat. No.: B12059921

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Oxazine 170 perchlorate,
a versatile fluorescent dye. This document consolidates critical safety data, handling protocols,
and detailed experimental methodologies for its application in advanced research settings. The
information is intended to ensure safe and effective utilization of this compound in laboratory

and development environments.

Core Safety and Physical Data

Safe handling of Oxazine 170 perchlorate is paramount. The following tables summarize its
key identifiers, physical and chemical properties, and hazard classifications for quick reference.

Table 1: Chemical Identification and Properties
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Property Value Reference
CAS Number 62669-60-7 [1][21[3]

EC Number 263-682-0 [2][3]
Molecular Formula C21H22CINsOs [2][3]
Molecular Weight 431.87 g/mol [2][3]
Appearance Green to dark green powder [2][4]
Melting Point 260 °C (decomposes) [2][3]
Maximum Absorption (Amax) 624 nm [2][3]
Fluorescence Emission ~645 nm [5]

Synonyms

Oxazine 720, 3,7-
Bis(ethylamino)-8-methyl-
benzo[a]phenoxazinium

perchlorate

[4]

Table 2: Hazard Identification and Safety Precautions
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Hazard Category GHS Classification

Precautionary Statements

Category 2 (H315: Causes

skin irritation)

Skin Corrosion/Irritation

P264: Wash hands thoroughly
after handling.[1][6] P280:
Wear protective
gloves/protective clothing/eye
protection/face protection.[1][6]
P302+P352: IF ON SKIN:
Wash with plenty of soap and
water.[1][6]

Category 2A (H319: Causes

Serious Eye Damage/Irritation ] o
serious eye irritation)

P280: Wear protective
gloves/protective clothing/eye
protection/face protection.[1][6]
P305+P351+P338: IF IN
EYES: Rinse cautiously with
water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[1][6]

Specific Target Organ Toxicity Category 3 (H335: May cause

(Single Exposure) respiratory irritation)

P261: Avoid breathing
dust/fume/gas/mist/vapours/sp
ray.[1][6] P271: Use only
outdoors or in a well-ventilated
area.[1][6] P304+P340: IF
INHALED: Remove victim to
fresh air and keep at rest in a
position comfortable for
breathing.[1]

Handling, Storage, and Disposal

Proper handling and storage are crucial to maintain the integrity of Oxazine 170 perchlorate

and ensure laboratory safety.

Handling:
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e Avoid contact with skin and eyes.[7]
e Avoid the formation of dust and aerosols.[1]
e Use in a well-ventilated area or with appropriate exhaust ventilation.[1][7]

o Wear appropriate personal protective equipment (PPE), including a dust mask (type N95 or
equivalent), chemical safety goggles, and gloves.[2][3]

Storage:
o Keep the container tightly sealed in a cool, well-ventilated area.[1]

 Recommended storage temperature is 4°C, sealed and away from direct sunlight and
ignition sources.[1] For solutions in solvent, storage at -80°C for up to 6 months or -20°C for
up to 1 month is recommended.[5]

o Store locked up.[6][7]
Disposal:
» Dispose of surplus and non-recyclable solutions through a licensed disposal company.[7]

» Dispose of the container and unused contents in accordance with local, state, and federal
regulations.[7]

Experimental Protocols

Oxazine 170 perchlorate is utilized in various research applications owing to its fluorescent
properties. Below are detailed protocols for some of its key applications.

Fabrication of Oxazine 170 Perchlorate-Doped
Poly(methyl methacrylate) (PMMA) Optical Fibers

This protocol describes the incorporation of Oxazine 170 perchlorate into a PMMA matrix to
create fluorescent optical fibers.

Materials:
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Oxazine 170 perchlorate

Poly(methyl methacrylate) (PMMA) granules

Solvent (e.g., a mixture of acetone and anisole)

Fiber drawing apparatus
Procedure:
e Dopant-Polymer Mixture Preparation:

o Dissolve a precise amount of Oxazine 170 perchlorate in the solvent. The concentration
will depend on the desired fluorescence properties of the fiber.

o Add PMMA granules to the solution and mix thoroughly until the polymer is completely
dissolved and the dye is uniformly dispersed.

e Solvent Evaporation:

o Carefully evaporate the solvent from the mixture under controlled temperature and
vacuum to obtain a solid, dye-doped PMMA preform.

e Fiber Drawing:

[e]

Place the preform in the heating zone of a fiber drawing tower.

o

Heat the preform to the softening temperature of PMMA.

[¢]

Draw the molten polymer into a fiber of the desired diameter.

[¢]

Cool and solidify the fiber as it is drawn.
e Characterization:
o Measure the absorption and fluorescence spectra of the fabricated fiber.

o Analyze the luminescent properties, such as signal attenuation and spectral shifts, as a
function of fiber length.
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General Protocol for Cellular Imaging with an Oxazine-
Based Fluorescent Probe

This protocol outlines a general procedure for using an oxazine-based probe for the detection
and imaging of specific analytes within cells. This is a generalized protocol, and specific
parameters such as probe concentration and incubation time should be optimized for the
particular probe and cell line used.

Materials:

e Oxazine-based fluorescent probe (e.g., for nitrite detection)
e Cell culture medium

o Phosphate-buffered saline (PBS)

o Cells of interest (e.g., HeLa cells)

e Fluorescence microscope

Procedure:

e Cell Culture:

o Culture the cells on a suitable substrate for microscopy (e.g., glass-bottom dishes) in the
appropriate cell culture medium until they reach the desired confluency.

e Probe Preparation:
o Prepare a stock solution of the oxazine-based probe in a suitable solvent (e.g., DMSO).
o Dilute the stock solution in cell culture medium to the final working concentration.

o Cell Staining:

o Remove the culture medium from the cells and wash them with PBS.
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o Add the probe-containing medium to the cells and incubate for the optimized duration to
allow for probe uptake.

e Analyte Stimulation (if applicable):

o If detecting an exogenous analyte, introduce the analyte to the cells at the desired
concentration and incubate.

e Imaging:
o Wash the cells with PBS to remove any excess probe.

o Acquire fluorescent images using a fluorescence microscope with the appropriate
excitation and emission filters for the specific oxazine probe.

Diagrams and Workflows

The following diagrams, created using Graphviz (DOT language), illustrate the logical flow of
the experimental protocols described above.
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Caption: Workflow for fabricating Oxazine 170 perchlorate-doped PMMA optical fibers.
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Caption: General workflow for cellular imaging using an oxazine-based fluorescent probe.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Oxazine 170 Perchlorate: A Comprehensive Technical
Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12059921#o0xazine-170-perchlorate-safety-data-
sheet-and-handling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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